Cas no 111550-46-0 (Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-)

Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis- structure
111550-46-0 structure
Product Name:Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
CAS No:111550-46-0
MF:C18H18O5
MW:314.332525730133
CID:129313
PubChem ID:3849600
Update Time:2025-04-18

Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4,4'-[oxybis(2,1-ethanediyloxy)]bis-
    • 4,4'-(3-Oxapentanediyldioxy)dibenzaldehyde
    • 4-[2-[2-(4-formylphenoxy)ethoxy]ethoxy]benzaldehyde
    • 1,7
    • 1,7-Bis(4-formylphenyl)-1,4,7-trioxaheptane
    • 1,7-bis-(p-benzaldehyde)-1,4,7-trioxaheptane
    • 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))bisdibenzaldehyde
    • 4,4'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))dibenzaldehyde
    • 4,4'-[(3-oxapentane-1,5-diyl)dioxy]dibenzaldehyde
    • ACMC-20megt
    • AG-D-30041
    • CHEMBL2380546
    • CTK4A7417
    • 4,4-(3-OXAPENTANEDIYLDIOXY) DIBENZALDE
    • 4,4'-((Oxybis(ethane-2,1-diyl))bis(oxy))dibenzaldehyde
    • DTXSID30397293
    • 111550-46-0
    • 4-{2-[2-(4-FORMYLPHENOXY)ETHOXY]ETHOXY}BENZALDEHYDE
    • 4,4'-(3-oxapentanediyldioxy) dibenzaldehyde
    • 4,4'-{Oxybis[(ethane-2,1-diyl)oxy]}dibenzaldehyde
    • Inchi: 1S/C18H18O5/c19-13-15-1-5-17(6-2-15)22-11-9-21-10-12-23-18-7-3-16(14-20)4-8-18/h1-8,13-14H,9-12H2
    • InChI Key: JAIPDYDZPPCMBT-UHFFFAOYSA-N
    • SMILES: O(CCOC1C=CC(C=O)=CC=1)CCOC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 314.11500
  • Monoisotopic Mass: 314.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 1.8

Experimental Properties

  • PSA: 61.83000
  • LogP: 2.78600
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